Cas no 114435-02-8 (Fluoroethylene Carbonate)

Fluoroethylene Carbonate (FEC) is a fluorinated cyclic carbonate ester widely used as an electrolyte additive in lithium-ion batteries. Its key advantages include enhanced electrochemical stability, improved SEI (Solid Electrolyte Interphase) formation, and increased thermal stability, particularly at high voltages. FEC effectively suppresses electrolyte decomposition and reduces gas generation, thereby extending battery cycle life and safety. Its ability to stabilize anode materials, such as silicon-based electrodes, makes it valuable for high-energy-density applications. Additionally, FEC exhibits low viscosity and good solubility in common battery solvents, ensuring compatibility with standard electrolyte formulations. These properties make it a critical component in advanced battery systems for electric vehicles and energy storage.
Fluoroethylene Carbonate structure
Fluoroethylene Carbonate structure
Product Name:Fluoroethylene Carbonate
CAS No:114435-02-8
MF:C3H3FO3
MW:106.052524805069
MDL:MFCD06247543
CID:63077
PubChem ID:2769656
Update Time:2026-05-14

Fluoroethylene Carbonate Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-1,3-dioxolan-2-one
    • FEC
    • FLUOROETHYLENE CARBONATE
    • 4-Fluoroethylene carbonate
    • FLUOROETHYLENE CARBONATE (FEC)
    • 4-FLUORO-1,3-DIOXALAN-2-ONE
    • 4-Fluoro-ethylene Carboante
    • 4-fluoro-1,3-dioxolane-2-one
    • 4-Fluoro-2-oxo-1,3-dioxolane
    • monofluoroethylene carbonate
    • 4-Fluoro-1
    • 3-dioxolan-2-one
    • 1,3-Dioxolan-2-one,4-fluoro-
    • 1,3-Dioxolan-2-one, 4-fluoro-
    • Fluoro ethylene carbonate
    • 4-fluoro-ethylene carbonate
    • C3H3FO3
    • KSC219E1H
    • Fluoroethylene carbonate, 99%
    • Jsp001079
    • FEC, Lithium Ion Battery Grade
    • 4-fluoranyl-1,3-dioxolan-2-one
    • FD2018
    • RP18859
    • LS40377
    • SY017141
    • AK111108
    • X8006
    • ST24043
    • Fluoroethylene Carbonate
    • MDL: MFCD06247543
    • Inchi: 1S/C3H3FO3/c4-2-1-6-3(5)7-2/h2H,1H2
    • InChI Key: SBLRHMKNNHXPHG-UHFFFAOYSA-N
    • SMILES: FC1([H])C([H])([H])OC(=O)O1

Computed Properties

  • Exact Mass: 106.00700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 92.2
  • XLogP3: -0.3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.454
  • Melting Point: 20°C(lit.)
  • Boiling Point: 210°C(lit.)
  • Flash Point: Fahrenheit: >215.6 ° f
    Celsius: >102 ° c
  • Refractive Index: 1.3960-1.4000
  • Water Partition Coefficient: Slightly miscible with water.
  • PSA: 35.53000
  • LogP: 0.44880

Fluoroethylene Carbonate Security Information

Fluoroethylene Carbonate Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Fluoroethylene Carbonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:114435-02-8)Fluoroethylene Carbonate
Order Number:LE15555;LE26057448;LE1677
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:114435-02-8)Fluoroethylene carbonate
Order Number:sfd21294
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Fluoroethylene Carbonate

Fluoroethylene Carbonate (CAS 114435-02-8): A Comprehensive Guide to Its Properties and Applications

Fluoroethylene Carbonate (FEC), with the CAS number 114435-02-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique electrochemical properties. This compound, often referred to as FEC electrolyte additive, plays a critical role in enhancing the performance and longevity of lithium-ion batteries. As the demand for high-energy-density batteries and sustainable energy storage solutions continues to rise, Fluoroethylene Carbonate has become a focal point for researchers and manufacturers alike.

One of the most notable characteristics of Fluoroethylene Carbonate is its ability to improve the stability of the solid-electrolyte interphase (SEI) layer in lithium-ion batteries. This property makes it an indispensable component in battery electrolyte formulations, particularly for applications requiring long cycle life and high-temperature performance. The compound's fluorine-containing structure contributes to its exceptional thermal and chemical stability, which is why it is widely used in advanced battery technologies.

In addition to its role in lithium-ion batteries, Fluoroethylene Carbonate is also being explored for use in other energy storage systems, such as sodium-ion batteries and solid-state batteries. Researchers are particularly interested in its potential to address common challenges like electrolyte decomposition and electrode degradation. These investigations align with the growing global focus on renewable energy integration and the need for more efficient energy storage materials.

The synthesis of Fluoroethylene Carbonate (CAS 114435-02-8) involves precise chemical processes to ensure high purity and consistency. Manufacturers often highlight its low viscosity and high dielectric constant as key advantages, which facilitate better ion transport in battery systems. Furthermore, its compatibility with various solvent blends and lithium salts makes it a versatile choice for custom electrolyte formulations.

As the electric vehicle (EV) market expands, the demand for high-performance battery additives like Fluoroethylene Carbonate is expected to surge. Industry leaders are increasingly focusing on battery safety and fast-charging capabilities, areas where FEC-based electrolytes have shown promising results. This trend is further amplified by consumer interest in EV battery lifespan and charging efficiency, making Fluoroethylene Carbonate a hot topic in both academic and industrial circles.

Beyond energy storage, Fluoroethylene Carbonate is also being studied for potential applications in organic synthesis and specialty chemicals. Its unique reactivity profile opens doors for innovative uses in pharmaceutical intermediates and advanced material science. However, the majority of current research remains centered on its electrochemical applications, particularly in the context of next-generation batteries.

For those seeking detailed technical information about Fluoroethylene Carbonate (CAS 114435-02-8), it's important to consult reliable sources that provide material safety data, spectroscopic analysis, and performance benchmarks. The compound's molecular structure and physicochemical properties are well-documented in scientific literature, offering valuable insights for researchers and engineers working on energy storage innovations.

In conclusion, Fluoroethylene Carbonate represents a critical component in modern electrolyte chemistry, with its importance likely to grow as battery technologies evolve. Its combination of thermal stability, electrochemical performance, and versatility positions it as a key material for addressing the challenges of energy transition and sustainable technology development. As research continues to uncover new applications and optimization strategies, FEC will undoubtedly remain at the forefront of advanced material science discussions.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:114435-02-8)Fluoroethylene Carbonate
LE15555;LE26057448;LE1677
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:114435-02-8)Fluoroethylene carbonate
sfd21294
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email